Cas no 1822685-57-3 (3-Bromo-5-chloropyridin-4-OL)

• Product Name: 3-Bromo-5-chloropyridin-4-OL
• CAS No: 1822685-57-3
• MF: C₅H₃BrClNO
• MW: 208.4404
• MDL: MFCD13185351
• CID: 4671314
• PubChem ID: 72211831
• Update Time: 2025-06-13

3-Bromo-5-chloropyridin-4-OL Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-5-CHLOROPYRIDIN-4-OL
• 3-Bromo-5-chloropyridin-4(1H)-one
• AB66732
• FCH2164643
• 3-BROMO-5-CHLORO-4-HYDROXYPYRIDINE
• AX8271240
• AK00739535
• 3-Chloro-5-bromo-4-hydroxypyridine
• 3-bromo-5-chloro-1H-pyridin-4-one
• G70133
• BS-16149
• F20860
• MFCD13185351
• AKOS023833750
• 70149-40-5
• 1822685-57-3
• XXC68557
• CS-0157775
• 3-Bromo-5-chloropyridin-4-OL

• MDL： MFCD13185351
• Inchi： 1S/C5H3BrClNO/c6-3-1-8-2-4(7)5(3)9/h1-2H,(H,8,9)
• InChI Key： RLXBATAKNYQHFC-UHFFFAOYSA-N
• SMILES： BrC1=CNC=C(C1=O)Cl

Computed Properties

• Exact Mass: 206.90865g/mol
• Monoisotopic Mass: 206.90865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromo-5-chloropyridin-4-OL

Comprehensive Guide to 3-Bromo-5-chloropyridin-4-OL (CAS No. 1822685-57-3): Properties, Applications, and Industry Insights

3-Bromo-5-chloropyridin-4-OL (CAS No. 1822685-57-3) is a halogenated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromine and chlorine substitutions on the pyridine ring, serves as a versatile intermediate in organic synthesis. Its molecular formula C₅H₃BrClNO and precise structure make it valuable for constructing complex molecules, particularly in drug discovery pipelines targeting kinase inhibitors and antimicrobial agents.

Recent trends in AI-driven drug discovery have amplified interest in halogenated heterocycles like 3-Bromo-5-chloropyridin-4-OL. Computational chemistry studies highlight its potential as a hydrogen bond acceptor in molecular docking simulations. Researchers frequently search for "pyridine derivatives in medicinal chemistry" or "CAS 1822685-57-3 solubility data," reflecting demand for physicochemical parameters crucial for formulation development. The compound's logP value (estimated at 2.1-2.5) suggests moderate lipophilicity, advantageous for blood-brain barrier penetration in CNS drug candidates.

In material science, 3-Bromo-5-chloropyridin-4-OL demonstrates utility in constructing metal-organic frameworks (MOFs). Its ability to coordinate with transition metals while maintaining thermal stability (decomposition point >200°C) makes it relevant for gas storage applications. Sustainability-focused queries like "green synthesis of bromopyridines" align with industry efforts to optimize its production via catalytic halogenation methods, reducing heavy metal waste compared to traditional approaches.

Analytical characterization of this compound typically involves HPLC purity testing (retention time ~6.2 min in C18 columns) and NMR spectral data (characteristic singlet at δ 8.3 ppm for pyridine-H). Patent databases reveal growing IP activity around 1822685-57-3 derivatives, particularly in antiviral applications. The COVID-19 pandemic accelerated searches for "broad-spectrum antiviral pyridine compounds," with some studies exploring this scaffold's potential against RNA-dependent RNA polymerases.

Supply chain dynamics for 3-Bromo-5-chloropyridin-4-OL reflect broader pharmaceutical raw material trends. Manufacturers emphasize cGMP compliance and ISO certification in response to FDA tightening regulations on genotoxic impurity control. Quality specifications typically require ≥98% purity (HPLC), with strict limits on residual solvents like DMF or THF. Storage recommendations suggest inert atmosphere protection at 2-8°C to prevent hydrolytic degradation of the labile hydroxyl group.

Emerging applications include its use as a precursor for fluorescent probes in bioimaging. The compound's ability to undergo Suzuki-Miyaura cross-coupling enables conjugation with aromatic boronic acids, creating sensors for reactive oxygen species. Such innovations drive searches for "pyridine-based biosensors" and "1822685-57-3 derivatization protocols." Recent publications also explore its role in constructing covalent organic frameworks (COFs) for photocatalytic water splitting—a hot topic in renewable energy research.

From a regulatory perspective, 3-Bromo-5-chloropyridin-4-OL requires proper SDS documentation regarding skin/eye irritation potential, though it doesn't appear on major restricted substance lists. Environmental fate studies indicate moderate persistence (t_1/2 ~30 days in soil), prompting development of biodegradable analogs. These considerations align with increasing searches for "eco-friendly heterocyclic compounds" and "green chemistry metrics for pyridines."

The global market for halopyridines is projected to grow at 6.8% CAGR through 2030, with 1822685-57-3 occupying a niche in high-value intermediates. Price volatility remains a concern due to bromine supply chain disruptions, spurring interest in bromine recovery processes. Analytical method development continues to advance, with recent UHPLC techniques achieving baseline separation of 3-Bromo-5-chloropyridin-4-OL from potential process-related impurities in under 3 minutes.